2-(3-Bromophenyl)-2-oxoethyl thiocyanate

• Molecular Formula: C9H6BrNOS
• Molecular Weight: 256.12 g/mol
• IUPAC Name: [2-(3-bromophenyl)-2-oxoethyl] thiocyanate
• InChI: InChI=1S/C9H6BrNOS/c10-8-3-1-2-7(4-8)9(12)5-13-6-11/h1-4H,5H2
• InChI Key: JISAIPIVLDNUBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)CSC#N

Description

2-(3-Bromophenyl)-2-oxoethyl thiocyanate is a useful research compound. Its molecular formula is C9H6BrNOS and its molecular weight is 256.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3′-dibromoacetophenone (13.5436 g, 48.7 mmol) and potassium thiocyanate (5.2125 g, 53.6 mmol) in 200 mL of absolute ethanol was stirred under nitrogen at room temperature for 5.5 h. The reaction was added to 600 mL of water and the mixture stirred at room temperature for 2 h. The solid present was collected by filtration, rinsed with water, ice-cold ethanol, hexane and then dried under high vacuum to give 2-(3-bromophenyl)-2-oxoethyl thiocyanate (11.5591 g, 93%) as a white solid, mp 91-93° C.; MS (ES) m/z 253.8 [M+H]+.